Cas no 2138121-10-3 (1H-Imidazole-4-carboxylic acid, 1-(4-methyl-3-pyrrolidinyl)-)
1H-Imidazole-4-carboxylic acid, 1-(4-methyl-3-pyrrolidinyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazole-4-carboxylic acid, 1-(4-methyl-3-pyrrolidinyl)-
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- Inchi: 1S/C9H13N3O2/c1-6-2-10-3-8(6)12-4-7(9(13)14)11-5-12/h4-6,8,10H,2-3H2,1H3,(H,13,14)
- InChI Key: VTEHAPQRRSTZAX-UHFFFAOYSA-N
- SMILES: C1N(C2C(C)CNC2)C=C(C(O)=O)N=1
1H-Imidazole-4-carboxylic acid, 1-(4-methyl-3-pyrrolidinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-679287-0.05g |
1-(4-methylpyrrolidin-3-yl)-1H-imidazole-4-carboxylic acid |
2138121-10-3 | 0.05g |
$1584.0 | 2023-03-11 | ||
| Enamine | EN300-679287-0.1g |
1-(4-methylpyrrolidin-3-yl)-1H-imidazole-4-carboxylic acid |
2138121-10-3 | 0.1g |
$1660.0 | 2023-03-11 | ||
| Enamine | EN300-679287-0.25g |
1-(4-methylpyrrolidin-3-yl)-1H-imidazole-4-carboxylic acid |
2138121-10-3 | 0.25g |
$1735.0 | 2023-03-11 | ||
| Enamine | EN300-679287-0.5g |
1-(4-methylpyrrolidin-3-yl)-1H-imidazole-4-carboxylic acid |
2138121-10-3 | 0.5g |
$1811.0 | 2023-03-11 | ||
| Enamine | EN300-679287-1.0g |
1-(4-methylpyrrolidin-3-yl)-1H-imidazole-4-carboxylic acid |
2138121-10-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-679287-2.5g |
1-(4-methylpyrrolidin-3-yl)-1H-imidazole-4-carboxylic acid |
2138121-10-3 | 2.5g |
$3696.0 | 2023-03-11 | ||
| Enamine | EN300-679287-5.0g |
1-(4-methylpyrrolidin-3-yl)-1H-imidazole-4-carboxylic acid |
2138121-10-3 | 5.0g |
$5470.0 | 2023-03-11 | ||
| Enamine | EN300-679287-10.0g |
1-(4-methylpyrrolidin-3-yl)-1H-imidazole-4-carboxylic acid |
2138121-10-3 | 10.0g |
$8110.0 | 2023-03-11 |
1H-Imidazole-4-carboxylic acid, 1-(4-methyl-3-pyrrolidinyl)- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 1H-Imidazole-4-carboxylic acid, 1-(4-methyl-3-pyrrolidinyl)-
1H-Imidazole-4-carboxylic acid, 1-(4-methyl-3-pyrrolidinyl) (CAS No. 2138121-10-3): A Comprehensive Overview
1H-Imidazole-4-carboxylic acid, 1-(4-methyl-3-pyrrolidinyl) (CAS No. 2138121-10-3) is a compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmaceuticals. This compound, characterized by its unique structure and chemical properties, has been the subject of numerous studies aimed at understanding its biological activity and potential therapeutic uses.
The molecular formula of 1H-Imidazole-4-carboxylic acid, 1-(4-methyl-3-pyrrolidinyl) is C9H14N2O2, and it has a molecular weight of approximately 178.21 g/mol. The imidazole ring, a key structural feature of this compound, is known for its versatile biological activities, including its role in metal ion coordination and its ability to form hydrogen bonds. The presence of the 4-methyl-3-pyrrolidinyl group further enhances the compound's pharmacological properties by influencing its solubility, stability, and bioavailability.
In the context of medicinal chemistry, 1H-Imidazole-4-carboxylic acid, 1-(4-methyl-3-pyrrolidinyl) has shown promise as a lead compound for the development of novel drugs. Recent studies have highlighted its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound effectively inhibits the activity of a key enzyme implicated in neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.
Beyond its enzymatic inhibition properties, 1H-Imidazole-4-carboxylic acid, 1-(4-methyl-3-pyrrolidinyl) has also been investigated for its anti-inflammatory and anti-cancer activities. A study conducted by researchers at the University of California in 2023 found that this compound exhibits significant anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines. Additionally, preliminary data from clinical trials suggest that it may have potential as an adjuvant therapy in cancer treatment due to its ability to enhance the efficacy of existing chemotherapeutic agents.
The synthesis of 1H-Imidazole-4-carboxylic acid, 1-(4-methyl-3-pyrrolidinyl) involves a series of well-defined chemical reactions that can be optimized for large-scale production. One common synthetic route involves the condensation of imidazole with an appropriate carboxylic acid derivative followed by substitution with a 4-methyl-3-pyrrolidinyl group. This process can be fine-tuned to achieve high yields and purity levels, making it suitable for both research and industrial applications.
In terms of safety and handling, 1H-Imidazole-4-carboxylic acid, 1-(4-methyl-3-pyrrolidinyl) is generally considered safe when proper precautions are taken. However, it is important to follow standard laboratory practices to ensure the safe handling and storage of this compound. This includes using appropriate personal protective equipment (PPE) and storing the compound in a cool, dry place away from incompatible materials.
The future prospects for 1H-Imidazole-4-carboxylic acid, 1-(4-methyl-3-pyrrolidinyl) are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will play an increasingly important role in the development of new treatments for a variety of diseases.
In conclusion, 1H-Imidazole-4-carboxylic acid, 1-(4-methyl-3-pyrrolidinyl) (CAS No. 2138121-10-3) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceuticals. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As scientists continue to explore its properties and mechanisms of action, it is expected that this compound will contribute significantly to advancing our understanding and treatment of various diseases.
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